2-Dimethylphosphoryl-2-phenylpiperidine
Description
2-Dimethylphosphoryl-2-phenylpiperidine (DMPP) is a chemical compound that belongs to the class of organophosphate compounds. It is widely used in scientific research as a tool to study the mechanism of action of acetylcholine receptors. DMPP is a potent agonist of nicotinic acetylcholine receptors, which are important targets for the development of new drugs for various diseases.
Scientific Research Applications
Pharmacology: Drug Design and Development
2-Dimethylphosphoryl-2-phenylpiperidine, due to its piperidine core structure, is significant in pharmacology. Piperidine derivatives are integral in more than twenty classes of pharmaceuticals . They are used in the synthesis of drugs due to their bioactive properties. This compound, with its unique structure, could be pivotal in the development of new medications with improved efficacy and reduced side effects.
Material Science: Polymer Synthesis
In material science, this compound can contribute to the field of polymer chemistry. Nitroxide-mediated polymerization is a controlled radical polymerization method that has revolutionized polymer architectures . The piperidine derivative could potentially act as a mediator or catalyst in such polymerization processes, leading to the creation of novel materials with specific properties.
Chemical Synthesis: Organic Compound Development
The compound’s role in chemical synthesis is crucial. It can serve as a precursor or an intermediate in the synthesis of complex organic molecules. Its structure allows for various reactions, including cyclization and annulation, which are essential in constructing cyclic and polycyclic compounds .
Analytical Chemistry: Chromatography and Spectroscopy
In analytical chemistry, 2-Dimethylphosphoryl-2-phenylpiperidine could be used as a standard or a reagent in chromatographic techniques and spectroscopic analysis due to its well-defined structure and properties. It can help in the qualitative and quantitative analysis of complex mixtures .
Medicinal Chemistry: Alkaloid Synthesis
This compound may play a role in the synthesis of alkaloids, which are naturally occurring compounds with significant pharmacological effects. Piperidine alkaloids, for instance, have shown antioxidant properties and are used in various therapeutic applications .
Biochemistry: Enzyme Inhibition Studies
Lastly, in biochemistry, derivatives of piperidine, like 2-Dimethylphosphoryl-2-phenylpiperidine, can be used in enzyme inhibition studies. They can help in understanding the mechanism of action of enzymes and in the development of enzyme inhibitors that can serve as drugs .
properties
IUPAC Name |
2-dimethylphosphoryl-2-phenylpiperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20NOP/c1-16(2,15)13(10-6-7-11-14-13)12-8-4-3-5-9-12/h3-5,8-9,14H,6-7,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXRLSDVQHBPWNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1(CCCCN1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20NOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Dimethylphosphoryl-2-phenylpiperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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